Cas no 1015846-77-1 (1,3,7-Trimethyl-1H-indole-2-carboxylic acid)
1015846-77-1 structure
Product Name:1,3,7-Trimethyl-1H-indole-2-carboxylic acid
CAS No:1015846-77-1
MF:C12H13NO2
MW:203.237123250961
MDL:MFCD09971315
CID:1079440
PubChem ID:25219419
Update Time:2025-04-20
1,3,7-Trimethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,3,7-Trimethyl-1H-indole-2-carboxylic acid
- 1,3,7-trimethyl-1H-indole-2-carboxylic acid(SALTDATA: FREE)
- 1,3,7-trimethylindole-2-carboxylic acid
- Albb-005036
- 1H-Indole-2-carboxylic acid, 1,3,7-trimethyl-
- DTXSID40649235
- CS-0314373
- AKOS005171412
- MFCD09971315
- 1015846-77-1
- LS-01887
- STK501554
-
- MDL： MFCD09971315
- Inchi： 1S/C12H13NO2/c1-7-5-4-6-9-8(2)11(12(14)15)13(3)10(7)9/h4-6H,1-3H3,(H,14,15)
- InChI Key： QDDROSFAMVNTTI-UHFFFAOYSA-N
- SMILES： OC(C1=C(C)C2C=CC=C(C)C=2N1C)=O
Computed Properties
- Exact Mass: 203.09500
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.23000
- LogP: 2.49330
1,3,7-Trimethyl-1H-indole-2-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3,7-Trimethyl-1H-indole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 036841-500mg |
1,3,7-Trimethyl-1H-indole-2-carboxylic acid |
1015846-77-1 | 500mg |
1023CNY | 2021-05-07 | ||
| Alichem | A199008092-5g |
1,3,7-Trimethyl-1H-indole-2-carboxylic acid |
1015846-77-1 | 95% | 5g |
$1420.40 | 2023-09-04 | |
| Alichem | A199008092-10g |
1,3,7-Trimethyl-1H-indole-2-carboxylic acid |
1015846-77-1 | 95% | 10g |
$2030.10 | 2023-09-04 | |
| Alichem | A199008092-25g |
1,3,7-Trimethyl-1H-indole-2-carboxylic acid |
1015846-77-1 | 95% | 25g |
$3350.00 | 2023-09-04 | |
| TRC | B535965-2.5mg |
1,3,7-Trimethyl-1H-indole-2-carboxylic Acid |
1015846-77-1 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B535965-5mg |
1,3,7-Trimethyl-1H-indole-2-carboxylic Acid |
1015846-77-1 | 5mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B535965-25mg |
1,3,7-Trimethyl-1H-indole-2-carboxylic Acid |
1015846-77-1 | 25mg |
$ 80.00 | 2022-06-07 | ||
| Matrix Scientific | 036841-500mg |
1,3,7-Trimethyl-1H-indole-2-carboxylic acid |
1015846-77-1 | 500mg |
$85.00 | 2023-09-09 | ||
| Matrix Scientific | 036841-1g |
1,3,7-Trimethyl-1H-indole-2-carboxylic acid |
1015846-77-1 | 1g |
$131.00 | 2023-09-09 | ||
| abcr | AB265746-1 g |
1,3,7-Trimethyl-1H-indole-2-carboxylic acid |
1015846-77-1 | 1g |
€169.40 | 2023-04-26 |
1,3,7-Trimethyl-1H-indole-2-carboxylic acid Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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